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TIS108 Technical Support Center
Welcome to the TIS108 Technical Support Center. This resource is designed to assist

researchers, scientists, and drug development professionals in effectively utilizing TIS108, a

triazole-type strigolactone (SL) biosynthesis inhibitor, in various plant species. Here you will find

troubleshooting guides, frequently asked questions (FAQs), detailed experimental protocols,

and quantitative data to support your research endeavors.

Frequently Asked Questions (FAQs)
Q1: What is TIS108 and what is its primary mechanism of action in plants?

A1: TIS108 is a chemical inhibitor of strigolactone (SL) biosynthesis.[1][2] Strigolactones are a

class of plant hormones that regulate various aspects of plant development, including shoot

branching and root architecture.[1] TIS108 functions by inhibiting a key enzymatic step in the

SL biosynthesis pathway, likely a cytochrome P450 monooxygenase such as MAX1 or its

homologs.[1] This inhibition leads to a decrease in endogenous SL levels, resulting in a

phenotype characteristic of SL-deficient mutants, such as increased shoot branching and

reduced root hair elongation.[1]

Q2: In which plant species has TIS108 been shown to be effective?

A2: TIS108 has been demonstrated to be effective in the model plant Arabidopsis thaliana and

in rice (Oryza sativa).[1][3] Studies have also shown its application in tomato (Solanum
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lycopersicum) to study stress resistance.[4][5] Its broad applicability to other plant species is

anticipated due to the conserved nature of the strigolactone biosynthesis pathway.[1]

Q3: What are the expected phenotypic outcomes of a successful TIS108 treatment?

A3: The primary and most easily observable phenotype is an increase in shoot branching or

tillering.[1][3] Other reported phenotypes include repressed root hair elongation.[1] Importantly,

at effective concentrations, TIS108 does not typically cause dwarfism, a common side effect of

other less specific P450 inhibitors.[3]

Q4: Can the effects of TIS108 be reversed or rescued?

A4: Yes, the phenotypic effects of TIS108 can be rescued by the co-application of a synthetic

strigolactone analog, such as GR24.[1] This serves as a crucial control experiment to confirm

that the observed phenotypes are indeed due to the inhibition of SL biosynthesis.
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Problem Possible Cause(s) Recommended Solution(s)

No observable phenotype

(e.g., no increase in

branching).

- Incorrect concentration: The

applied concentration of

TIS108 may be too low for the

specific plant species or

experimental conditions.-

Ineffective delivery: The

application method (e.g., foliar

spray, soil drench) may not be

optimal for uptake in the target

plant.- Degradation of TIS108:

The TIS108 stock solution may

have degraded due to

improper storage or handling.-

Plant insensitivity: The specific

plant species or cultivar may

have a less sensitive SL

signaling pathway.

- Perform a dose-response

experiment to determine the

optimal concentration (e.g., 1-

10 µM for Arabidopsis).- Try

alternative delivery methods.

For example, if foliar spray is

ineffective, try a soil drench or

in-vitro application.- Prepare a

fresh stock solution of TIS108.

Ensure it is stored correctly

(see Experimental Protocols).-

Confirm the phenotype of a

known SL-deficient mutant in

the same genetic background

to ensure the pathway is

active.

Observed phenotype is not as

expected (e.g., stunted growth,

chlorosis).

- Off-target effects: The

concentration of TIS108 used

may be too high, leading to

inhibition of other cytochrome

P450 enzymes involved in

other hormone biosynthesis

pathways (e.g., gibberellins,

brassinosteroids).[6][7][8]-

Solvent toxicity: The solvent

used to dissolve TIS108 (e.g.,

DMSO, acetone) may be at a

toxic concentration for the

plant.

- Reduce the concentration of

TIS108. A dose-response

curve can help identify a

concentration that is effective

without causing phytotoxicity.-

Ensure the final concentration

of the solvent in the treatment

solution is below the toxic

threshold for your plant

species (typically <0.1%). Run

a solvent-only control.

Inconsistent results between

experiments.

- Variability in plant growth

conditions: Differences in light,

temperature, or nutrient

availability can influence plant

development and hormone

- Maintain consistent and well-

documented environmental

conditions for all experiments.-

Standardize the application

protocol to ensure each plant
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signaling.- Inconsistent

application: Variations in the

volume or method of TIS108

application can lead to different

effective concentrations.- Age

of plants: The developmental

stage of the plant can

influence its response to

hormone inhibitors.

receives a consistent dose.-

Treat plants at the same

developmental stage across all

experiments.

Precipitation of TIS108 in stock

or working solution.

- Low solubility: TIS108 has

limited solubility in aqueous

solutions.- Incorrect solvent:

The solvent used may not be

appropriate for the desired

stock concentration.

- Prepare stock solutions in an

appropriate organic solvent

like DMSO or acetone at a

higher concentration (e.g., 10-

100 mM).[9]- Ensure the final

concentration of the organic

solvent in the aqueous working

solution is low enough to not

cause precipitation. Gentle

warming and sonication may

aid in solubilization.

Quantitative Data
Table 1: Efficacy of TIS108 in Arabidopsis thaliana

Concentration (µM)
Number of Rosette
Branches (Mean ± SE)

Reference

0 (Control) 2.8 ± 0.3 [1]

1 4.2 ± 0.4 [1]

3 5.5 ± 0.5 [1]

10 5.8 ± 0.6 [10]

Table 2: Efficacy of TIS108 in Rice (Oryza sativa)
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Concentration (µM)
Striga Germination
Rate (%)

Tillering Number Reference

0 (Control) 85
Not significantly

affected
[11]

10 40
Not significantly

affected
[11]

20 20
Not significantly

affected
[11]

40 10
Not significantly

affected
[11]

Table 3: Efficacy of TIS108 in Tomato (Solanum lycopersicum) under Salt Stress

Treatment
Plant Height (cm,
Mean ± SE)

Root Length (cm,
Mean ± SE)

Reference

Control 18.5 ± 0.8 15.2 ± 0.7 [4][5]

NaCl 16.4 ± 0.7 11.6 ± 0.6 [4][5]

NaCl + GR24 17.8 ± 0.8 14.1 ± 0.7 [4][5]

NaCl + TIS108 15.1 ± 0.6 10.5 ± 0.5 [4][5]

Experimental Protocols
Protocol 1: Preparation of TIS108 Stock Solution

Materials:

TIS108 powder

Dimethyl sulfoxide (DMSO) or acetone

Sterile microcentrifuge tubes or glass vials
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Pipettes and sterile filter tips

Procedure:

1. Weigh the desired amount of TIS108 powder in a sterile container.

2. Add the appropriate volume of DMSO or acetone to achieve the desired stock

concentration (e.g., 10 mM or 100 mM).[9]

3. Vortex or sonicate until the TIS108 is completely dissolved.

4. Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw cycles.

5. Store the stock solution at -20°C, protected from light.

Protocol 2: Application of TIS108 to Arabidopsis thaliana
(Soil Drench)

Materials:

TIS108 stock solution (e.g., 10 mM in DMSO)

Water or liquid growth medium

Potted Arabidopsis thaliana plants (e.g., 3-week-old)

Procedure:

1. Prepare the working solution by diluting the TIS108 stock solution in water or liquid

medium to the desired final concentration (e.g., 1 µM, 3 µM, 10 µM).[1][10] The final

DMSO concentration should not exceed 0.1%.

2. Prepare a mock control solution with the same concentration of DMSO as the treatment

solutions.

3. Apply a consistent volume of the working solution or mock solution to the soil of each pot

(e.g., 5-10 mL per pot).
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4. Grow the plants under standard conditions and observe for phenotypic changes at desired

time points.

Protocol 3: Application of TIS108 to Rice (Oryza sativa)
(Foliar Spray)

Materials:

TIS108 stock solution (e.g., 10 mM in a suitable solvent)

Water

Surfactant (e.g., Tween-20)

Spray bottle

Procedure:

1. Prepare the foliar spray solution by diluting the TIS108 stock solution in water to the

desired final concentration (e.g., 3 µM).[12]

2. Add a surfactant to the solution (e.g., 0.01-0.05% Tween-20) to ensure even coverage on

the leaves.

3. Prepare a mock control solution containing the solvent and surfactant at the same

concentrations.

4. Spray the leaves of the rice plants until runoff. Ensure both the adaxial and abaxial

surfaces are covered.

5. Allow the plants to dry and continue to grow under standard conditions.

Protocol 4: In Vitro Application of TIS108
Materials:

TIS108 stock solution
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Sterile plant growth medium (e.g., Murashige and Skoog)

Sterile petri dishes or culture vessels

Plant explants or seedlings for in-vitro culture

Procedure:

1. After autoclaving the growth medium and allowing it to cool to approximately 50-60°C, add

the TIS108 stock solution to the medium to achieve the desired final concentration.

2. Mix the medium thoroughly to ensure even distribution of TIS108.

3. Pour the medium into sterile petri dishes or culture vessels and allow it to solidify.

4. Place the sterile plant material onto the TIS108-containing medium.

5. Culture the plants under sterile conditions in a growth chamber.
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Caption: Simplified strigolactone biosynthesis pathway and the inhibitory action of TIS108.
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Application Methods
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Caption: General experimental workflow for using TIS108 in plant studies.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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